Cas no 62637-13-2 (7-[3-(Dimethylamino)propyl]-3-methylpurine-2,6-dione;dihydrochloride)

• Product Name: 7-[3-(Dimethylamino)propyl]-3-methylpurine-2,6-dione;dihydrochloride
• CAS No: 62637-13-2
• MF: C₁₁H₁₉Cl₂N₅O₂
• MW: 324.206859827042
• CID: 437019
• Update Time: 2023-08-03

7-[3-(Dimethylamino)propyl]-3-methylpurine-2,6-dione;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione,7-[3-(dimethylamino)propyl]-3,7-dihydro-3-methyl-, dihydrochloride
• C11H19Cl2N5O2
• 7-(3-(dimethylamino)propyl)-3-methyl-1H-purine-2,6(3H,7H)-dione dihydrochloride
• 7-[3-(Dimethylamino)propyl]-3-methylpurine-2,6-dione;dihydrochloride

• Inchi： 1S/C11H17N5O2.2ClH/c1-14(2)5-4-6-16-7-12-9-8(16)10(17)13-11(18)15(9)3;;/h7H,4-6H2,1-3H3,(H,13,17,18);2*1H
• InChI Key： MBQVGVWBRKUKMQ-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C1C2=C(N=CN2CCCN(C)C)N(C)C(N1)=O

Computed Properties

• Exact Mass: 323.092
• Monoisotopic Mass: 323.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.5